Cas no 59340-27-1 (1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride)
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical chemistry. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The trimethylpyrazole backbone enhances stability while maintaining reactivity, making it suitable for selective functionalization under controlled conditions. This compound is particularly valuable in the synthesis of sulfonamides, sulfonate esters, and other sulfonyl-containing intermediates. Its well-defined structure ensures consistent performance in coupling reactions, and it is often employed in medicinal chemistry for the development of bioactive compounds. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
59340-27-1 structure
Product Name:1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride
CAS No:59340-27-1
MF:C6H9ClN2O2S
MW:208.665858983994
MDL:MFCD02180944
CID:950039
PubChem ID:2737340
Update Time:2025-06-07
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE
- 1,3,5-trimethylpyrazole-4-sulfonyl chloride
- 1H-Pyrazole-4-sulfonyl chloride, 1,3,5-trimethyl-
- QLSAMUCENQZGHN-UHFFFAOYSA-N
- STK288947
- KM0301
- trimethylpyrazole-4-sulfonyl chloride
- SBB022663
- BBL013034
- RP04699
- trimethyl-1H-pyrazole-4-sulfonyl chloride
- AM804104
- AK126536
- AB0041758
- ST24036746
- FT
- CHEMBL4964021
- 1,3,5-trimethyl-1h-pyrazole-4-sulphonyl chloride
- 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-SULFONYLCHLORIDE
- DTXSID30372000
- AKOS000118252
- SCHEMBL347771
- Z104378300
- F2169-0654
- J-503849
- A869214
- CS-0071734
- 1,3,5-trimethyl-1H-pyrazole-4-sulfonic acid chloride
- EN300-14667
- 1,3,5-trimethyl-1H-pyrazol-4-sulfonyl chloride
- 59340-27-1
- MFCD02180944
- 1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
- SY080019
- 1,3,5-trimethyl-1h pyrazole-4-sulfonyl chloride
- DS-5235
- ALBB-000162
- 1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride
-
- MDL： MFCD02180944
- Inchi： 1S/C6H9ClN2O2S/c1-4-6(12(7,10)11)5(2)9(3)8-4/h1-3H3
- InChI Key： QLSAMUCENQZGHN-UHFFFAOYSA-N
- SMILES： ClS(C1C(C)=NN(C)C=1C)(=O)=O
Computed Properties
- Exact Mass: 208.00700
- Monoisotopic Mass: 208.0073264 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.3
- Molecular Weight: 208.67
- XLogP3: 1.1
Experimental Properties
- Density: 1.45
- Melting Point: 39 °C
- Boiling Point: 312.4°C at 760 mmHg
- Flash Point: 142.7°C
- Refractive Index: 1.592
- PSA: 60.34000
- LogP: 2.04520
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride Security Information
- Hazardous Material transportation number：UN 3261
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- Safety Term：S26;S36/37/39;S45
- HazardClass：IRRITANT
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO745-50mg |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 97% | 50mg |
79.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO745-1g |
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59340-27-1 | 97% | 1g |
568.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO745-5g |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 97% | 5g |
2166CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO745-250mg |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 97% | 250mg |
339CNY | 2021-05-07 | |
| Fluorochem | 025195-250mg |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 95% | 250mg |
￡28.00 | 2022-03-01 | |
| Fluorochem | 025195-1g |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 95% | 1g |
￡47.00 | 2022-03-01 | |
| Fluorochem | 025195-5g |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 95% | 5g |
￡141.00 | 2022-03-01 | |
| Fluorochem | 025195-25g |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 95% | 25g |
￡563.00 | 2022-03-01 | |
| Chemenu | CM112661-1g |
1,3,5-trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 95%+ | 1g |
$60 | 2023-02-16 | |
| Chemenu | CM112661-5g |
1,3,5-trimethyl-1H-pyrazole-4-sulfonyl chloride |
59340-27-1 | 95%+ | 5g |
$181 | 2023-02-16 |
1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl chloride Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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